Cas no 52076-32-1 (Benzenesulfonyl chloride, 4-bromo-2,5-bis(1-methylethyl)-)

• Product Name: Benzenesulfonyl chloride, 4-bromo-2,5-bis(1-methylethyl)-
• CAS No: 52076-32-1
• MF: C₁₂H₁₆BrClO₂S
• MW: 339.676240921021
• CID: 1575902
• PubChem ID: 21492050
• Update Time: 2025-04-21

Benzenesulfonyl chloride, 4-bromo-2,5-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-bromo-2,5-bis(1-methylethyl)-
• 4-bromo-2,5-di(propan-2-yl)benzenesulfonyl chloride
• LBBZFYJJAZWFOC-UHFFFAOYSA-N
• 4-Bromo-2,5-diisopropylbenzene sulfonyl chloride
• SCHEMBL11790188
• 52076-32-1
• 4-Bromo-2,5-di(propan-2-yl)benzene-1-sulfonyl chloride
• 4-bromo-2,5-diisopropylbenzenesulfonyl chloride
• DTXSID90614812

• Inchi： 1S/C12H16BrClO2S/c1-7(2)9-6-12(17(14,15)16)10(8(3)4)5-11(9)13/h5-8H,1-4H3
• InChI Key： LBBZFYJJAZWFOC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(C)C)S(=O)(=O)Cl)C(C)C

Computed Properties

• Exact Mass: 337.97438
• Monoisotopic Mass: 337.97429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids